Cas no 41694-77-3 ( )

• Product Name: &nbsp
• CAS No: 41694-77-3
• MF: C₂₃H₁₄O
• MW: 306.356666088104
• CID: 927283
• PubChem ID: 300737
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-Phenyl-7H-benz[de]anthracen-7-one
• 6-phenylbenzo[a]phenalen-7-one
• 10-phenyltetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(16),2,4,6,9,11,13(17),14-octaen-8-one
• 6-Phenyl-benz[de]anthracen-7-on
• 6-phenyl-benz[de]anthracen-7-one
• 6-phenylbenzanthrone
• AC1L6WYF
• AC1Q6DQC
• CTK8I6777
• NSC176041
• DTXSID70306389
• SCHEMBL25739514
• AKOS024340777
• NSC-176041
• 41694-77-3
•  

• Inchi： 1S/C23H14O/c24-23-20-11-5-4-10-18(20)19-12-6-9-16-13-14-17(22(23)21(16)19)15-7-2-1-3-8-15/h1-14H
• InChI Key： CCAKERBFWMKWSE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C=CC=C3C=CC(C4C=CC=CC=4)=C1C=23

Computed Properties

• Exact Mass: 306.10452
• Monoisotopic Mass: 306.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.254
• Boiling Point: 551.4°C at 760 mmHg
• Flash Point: 245.9°C
• Refractive Index: 1.719
• PSA: 17.07
• LogP: 5.71820